2-(2,4-dichlorophenoxy)-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(2,5-dimethylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C13H13Cl2N3O2/c1-8-5-12(18(2)17-8)16-13(19)7-20-11-4-3-9(14)6-10(11)15/h3-6H,7H2,1-2H3,(H,16,19)
• InChI Key: YWOQUTQAKYXCQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C13H13Cl2N3O2
• DSSTOX Substance ID: DTXSID50554689
• Molecular Weight: 314.16 g/mol
• CAS RN: 110731-79-8

Description

2-(2,4-Dichlorophenoxy)-N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide, commonly known as 2,4-DCP-PY, is a novel pyrazole-based molecule that has been studied for its potential applications in various scientific fields. 2,4-DCP-PY has demonstrated its ability to interact with various biological systems, including but not limited to, enzyme-substrate interactions, protein-protein interactions, and receptor-ligand interactions. This molecule has also been studied for its ability to act as a drug target or a therapeutic agent.

Scientific Research Applications

2,4-DCP-PY has been studied for its potential applications in various scientific fields. It has been used as a tool in enzyme-substrate interactions, protein-protein interactions, and receptor-ligand interactions. It has also been studied for its ability to act as a drug target or a therapeutic agent. In addition, it has been studied for its potential use in the development of new drugs and drug delivery systems.

Mechanism of Action

2,4-DCP-PY acts as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It binds to the active sites of these enzymes and prevents them from catalyzing the metabolic reactions. This mechanism of action is believed to be responsible for the therapeutic effects of 2,4-DCP-PY.
Biochemical and Physiological Effects
2,4-DCP-PY has been studied for its ability to interact with various biological systems. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. It has also been found to interact with various proteins and receptors, including but not limited to, G-protein coupled receptors, tyrosine kinase receptors, and nuclear hormone receptors. In addition, it has been found to interact with other molecules, such as lipids, carbohydrates, and DNA.

Advantages and Limitations for Lab Experiments

The advantages of using 2,4-DCP-PY in laboratory experiments include its ability to easily interact with various biological systems and its low cost. The main limitation of using 2,4-DCP-PY in laboratory experiments is its lack of specificity for certain biological systems.

Future Directions

The potential future directions for 2,4-DCP-PY include its use in the development of new drugs and drug delivery systems, its potential use as a therapeutic agent, and its potential use as a tool for studying enzyme-substrate interactions, protein-protein interactions, and receptor-ligand interactions. Additionally, further research on the biochemical and physiological effects of 2,4-DCP-PY may lead to a better understanding of its mechanism of action and potential therapeutic effects. Finally, further research on the advantages and limitations of using 2,4-DCP-PY in laboratory experiments may lead to improved methods for its use in research.

Synthesis Methods

2,4-DCP-PY is synthesized by the reaction of 2,4-dichlorophenoxyacetic acid (2,4-DCP-AA) with 1,3-dimethyl-1H-pyrazol-5-yl acetamide (1,3-DMPA). The reaction is carried out in a solvent, such as ethanol, at a temperature of 80-90°C. The reaction is complete when the reaction mixture becomes homogeneous. The product is then purified by column chromatography and recrystallization.